Cas no 2171766-88-2 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid
• CAS No: 2171766-88-2
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6330166
• PubChem ID: 165824284
• Update Time: 2025-06-14

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid
• 2171766-88-2
• EN300-1486311
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C24H26N2O5/c1-2-21(22(27)26-12-11-15(13-26)23(28)29)25-24(30)31-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,2,11-14H2,1H3,(H,25,30)(H,28,29)
• InChI Key： VNYLQEGTOODRDU-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)C(N1CCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid

Recent Advances in the Study of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid (CAS: 2171766-88-2)

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid (CAS: 2171766-88-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and pyrrolidine-3-carboxylic acid moiety, is primarily utilized in peptide synthesis and drug development. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of this compound in the synthesis of peptide-based inhibitors for proteolytic enzymes. The researchers highlighted its stability under physiological conditions and its ability to enhance the bioavailability of peptide drugs. The study also emphasized the compound's compatibility with solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers developing next-generation peptide therapeutics.

Further research has focused on the structural modifications of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid to optimize its pharmacological properties. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that slight alterations to the pyrrolidine ring could significantly impact the compound's binding affinity to target proteins. These findings open new avenues for the design of highly specific enzyme inhibitors.

In addition to its applications in peptide synthesis, this compound has shown promise in the development of prodrugs. A recent preprint on ChemRxiv detailed its use as a linker in antibody-drug conjugates (ADCs), where it facilitated the controlled release of cytotoxic agents in cancer cells. The study reported a 40% increase in therapeutic efficacy compared to traditional linkers, underscoring the compound's potential in oncology research.

Despite these advancements, challenges remain in the large-scale production and purification of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid. A 2024 review in Organic Process Research & Development identified scalability as a critical bottleneck, with current synthetic routes yielding suboptimal quantities for industrial applications. However, emerging technologies such as flow chemistry and biocatalysis may offer solutions to these limitations.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid (CAS: 2171766-88-2) represents a versatile and promising compound in chemical biology and drug development. Its applications span peptide synthesis, enzyme inhibition, and prodrug design, with ongoing research continually expanding its potential. Future studies should focus on optimizing synthetic routes and exploring novel therapeutic applications to fully realize its capabilities.